Ethyl 3-amino-5-(3-methylphenyl)thiophene-2-carboxylate
Overview
Description
Ethyl 3-amino-5-(3-methylphenyl)thiophene-2-carboxylate is a thiophene-based compound . Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as a heteroatom . Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications .
Synthesis Analysis
Thiophene derivatives are synthesized using various methods. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives . The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives .Molecular Structure Analysis
The molecular structure of Ethyl 3-amino-5-(3-methylphenyl)thiophene-2-carboxylate can be represented by the Inchi Code1S/C14H15NO2S/c1-3-17-14 (16)13-11 (15)8-12 (18-13)10-6-4-9 (2)5-7-10/h4-8H,3,15H2,1-2H3 . Physical And Chemical Properties Analysis
Ethyl 3-amino-5-(3-methylphenyl)thiophene-2-carboxylate has a molecular weight of 261.34 . It is a pale yellow needle-like solid . It has a melting point of 109-116°C . It should be stored at 0-8°C .Scientific Research Applications
Medicinal Chemistry
Thiophene and its substituted derivatives, including Ethyl 3-amino-5-(3-methylphenyl)thiophene-2-carboxylate, are a very important class of heterocyclic compounds with diverse applications in medicinal chemistry . They have been reported to possess a wide range of therapeutic properties .
Anti-Inflammatory Activity
These compounds have been found to exhibit anti-inflammatory properties . This makes them potential candidates for the development of new anti-inflammatory drugs .
Anti-Psychotic Activity
Thiophene derivatives have also shown anti-psychotic activity . This suggests their potential use in the treatment of various psychiatric disorders .
Anti-Arrhythmic Activity
These compounds have demonstrated anti-arrhythmic properties , indicating their potential use in the management of cardiac arrhythmias .
Anti-Anxiety Activity
Thiophene derivatives have been found to exhibit anti-anxiety effects . This suggests their potential use in the treatment of anxiety disorders .
Anti-Fungal Activity
These compounds have shown anti-fungal activity . This makes them potential candidates for the development of new anti-fungal drugs .
Anti-Microbial Activity
Thiophene derivatives, including Ethyl 3-amino-5-(3-methylphenyl)thiophene-2-carboxylate, have demonstrated anti-microbial properties . This suggests their potential use in the treatment of various microbial infections .
Anti-Cancer Activity
These compounds have been found to exhibit anti-cancer properties . This makes them potential candidates for the development of new anti-cancer drugs .
Future Directions
Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects . Therefore, the future directions of Ethyl 3-amino-5-(3-methylphenyl)thiophene-2-carboxylate could be in the development of new drugs and therapies.
properties
IUPAC Name |
ethyl 3-amino-5-(3-methylphenyl)thiophene-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO2S/c1-3-17-14(16)13-11(15)8-12(18-13)10-6-4-5-9(2)7-10/h4-8H,3,15H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZIRULFWUPMAJU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=C(S1)C2=CC=CC(=C2)C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-amino-5-(3-methylphenyl)thiophene-2-carboxylate | |
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